Nickel(III) oxide
Overview
Description
Synthesis Analysis
Nickel(III) oxide and its derivatives can be synthesized through various methods, each offering distinct advantages in terms of particle morphology, purity, and scalability. Notable methods include:
Microwave-Assisted Chemical Synthesis : This method involves the use of nickel chloride (NiCl2) and sodium bicarbonate (NaHCO3) as precursors. It is praised for its simplicity, cost-effectiveness, and ability to produce nanoparticles with defined structural and morphological characteristics (Maurya, Bhatia, & Varma, 2017).
Sol-Gel Method : A modified sol-gel process using nickel acetate, citric acid, and ethylene glycol as precursors has been utilized to synthesize nickel oxide powders. This method is noted for producing high-purity NiO at a relatively low cost and with great effectiveness (Mateos et al., 2019).
Molecular Structure Analysis
Nickel(III) oxide has been synthesized as a distinct phase, showing a crystal size of 57.083 nm. X-ray diffraction (XRD), atomic force microscopy (AFM), scanning electron microscopy (SEM), and UV-Vis spectroscopy techniques confirm its nanostructure and phase identity (Hussein & Ali, 2022).
Chemical Reactions and Properties
Research has shown that nickel(III) oxide participates in various chemical reactions, demonstrating its potential in catalysis and other applications. Its ability to undergo transformations, such as the conversion from a Ni(III)2(μ-O)2 core to a Ni(II)2(μ-OO)2 core upon exposure to hydrogen peroxide, highlights its chemical versatility and potential as a catalyst (Shiren et al., 2000).
Physical Properties Analysis
The synthesis conditions of nickel oxide significantly impact its physical properties, such as morphology, crystallinity, and electrocatalytic activity. For example, nanocrystals synthesized by hydrolysis and calcination processes exhibit increased p-type character and improved photocatalytic activity for hydrogen evolution (Nail et al., 2015).
Chemical Properties Analysis
The chemical properties of nickel oxide, such as its electrocatalytic activity and interactions with substances like glucose, have been a focus of study. These properties are influenced by synthesis methods, which affect the material's structure and, consequently, its reactivity and catalytic potential (El-Kemary, Nagy, & El‐Mehasseb, 2013).
Scientific Research Applications
Optoelectronic Properties and Applications :
- NiO is used as a hole-transporter material in photovoltaic and photoelectrochemical solar cells, as well as in electrochromic devices due to the reversible nickel(II)/(III) transformation. This material exhibits potential-dependent optoelectronic properties, significantly influenced by trap states in nanoporous NiO films (Balog & Janáky, 2019).
- NiO's potential in optoelectronic devices, including lighting devices, optical microresonators, waveguides, and optical limiters, is attributed to its unique properties as one of the few p-type semiconducting oxides (Taeño, Maestre, & Cremades, 2021).
Energy Storage and Electrochemical Applications :
- NiO demonstrates significant electrochemical behavior, making it a promising material for energy storage, particularly in supercapacitors and batteries (Paulose, Mohan, & Parihar, 2017).
- It serves as a high-performance catalyst for electrochemical water splitting, with ultrasmall NiO nanoparticles showing remarkable efficiency in water oxidation, outperforming even rare-earth materials like iridium oxide (Fominykh et al., 2014).
Catalytic and Sensor Applications :
- Nickel oxide's antiferromagnetic and semiconducting properties when nonstoichiometric make it suitable for various electronics applications like gas sensors, thin-film transistors, and resistive switching random access memory (ReRAM) devices (Napari et al., 2020).
- NiO nanorings, synthesized by thermal decomposition, exhibit unexpected catalytic properties for CO oxidation, suggesting applications in environmental catalysis (Wang, Xu, Wang, & Li, 2006).
- NiO thick films are being investigated as gamma radiation sensors, showing potential for dosimetry applications (Arshak, Korostynska, & Fahim, 2003).
Photovoltaic Applications :
- NiO has been successfully applied in dye-sensitized solar cells and tandem dye-sensitized solar cells, with research focusing on improving photovoltaic performance through optimization of NiO films (Nattestad et al., 2008).
Safety And Hazards
Future Directions
Nickel(III) oxide has been studied theoretically since the early thirties . A nanostructured pure phase of the material was synthesized and stabilized for the first time in 2015 . It is envisioned that success in microfluidic method will continue to inspire novel approaches to drive the rapid evolution of the NiO synthesis technologies in future .
properties
IUPAC Name |
nickel(3+);oxygen(2-) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Ni.3O/q2*+3;3*-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GNMQOUGYKPVJRR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Ni+3].[Ni+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Ni2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60893854 |
Source
|
| Record name | Nickel oxide (Ni2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60893854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.385 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder, Gray-black solid, soluble in water; [Merck Index] Insoluble in water; [Hawley] |
Source
|
| Record name | Nickel oxide (Ni2O3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Nickel(III) oxide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2611 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Nickel(III) oxide | |
CAS RN |
1314-06-3 |
Source
|
| Record name | Nickel sesquioxide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001314063 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Nickel oxide (Ni2O3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Nickel oxide (Ni2O3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60893854 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dinickel trioxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.835 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | NICKEL SESQUIOXIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/07BD7540U5 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Citations
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